Cas no 1517537-43-7 (ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate)

Ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate is a specialized heterocyclic compound featuring both pyrazole and ester functional groups. Its structure, incorporating an amino group at the 3-position of the pyrazole ring and a sterically hindered ester moiety, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s reactivity allows for further functionalization, enabling applications in the development of biologically active molecules. Its stability under standard conditions and compatibility with common synthetic methodologies enhance its utility in research and industrial processes. The presence of both nucleophilic (amino) and electrophilic (ester) sites facilitates diverse chemical transformations, supporting its use in targeted molecular design.
ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate structure
1517537-43-7 structure
Product Name:ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate
CAS No:1517537-43-7
MF:C9H15N3O2
MW:197.234301805496
MDL:MFCD24075938
CID:5606895
PubChem ID:81250456
Update Time:2025-05-20

ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

    • 1517537-43-7
    • ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate
    • AKOS019822033
    • EN300-804956
    • MDL: MFCD24075938
    • Inchi: 1S/C9H15N3O2/c1-4-14-8(13)9(2,3)12-6-5-7(10)11-12/h5-6H,4H2,1-3H3,(H2,10,11)
    • InChI Key: SVFYQAJYEXOVAT-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C)(C)N1C=CC(N)=N1)=O

Computed Properties

  • Exact Mass: 197.116426730g/mol
  • Monoisotopic Mass: 197.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 70.1Ų

ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-804956-1g
ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate
1517537-43-7
1g
$541.0 2023-09-02
Enamine
EN300-804956-5g
ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate
1517537-43-7
5g
$1572.0 2023-09-02
Enamine
EN300-804956-10g
ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate
1517537-43-7
10g
$2331.0 2023-09-02
Enamine
EN300-804956-0.05g
ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate
1517537-43-7 95%
0.05g
$455.0 2024-05-21
Enamine
EN300-804956-0.1g
ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate
1517537-43-7 95%
0.1g
$476.0 2024-05-21
Enamine
EN300-804956-0.25g
ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate
1517537-43-7 95%
0.25g
$498.0 2024-05-21
Enamine
EN300-804956-0.5g
ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate
1517537-43-7 95%
0.5g
$520.0 2024-05-21
Enamine
EN300-804956-1.0g
ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate
1517537-43-7 95%
1.0g
$541.0 2024-05-21
Enamine
EN300-804956-2.5g
ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate
1517537-43-7 95%
2.5g
$1063.0 2024-05-21
Enamine
EN300-804956-5.0g
ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate
1517537-43-7 95%
5.0g
$1572.0 2024-05-21

Additional information on ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate

Introduction to Ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate (CAS No. 1517537-43-7)

Ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate, a compound with the chemical identifier CAS No. 1517537-43-7, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of an ethyl ester group and an amino-substituted pyrazole moiety, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate involve advanced techniques in organic chemistry. The reaction pathway typically involves the condensation of appropriate precursors under controlled conditions to form the pyrazole ring system. Subsequent functionalization with the ethyl ester group and the amino-substituent further refines the molecular structure. This process requires meticulous optimization to ensure high yield and purity, which are critical for subsequent biological evaluations.

One of the most compelling aspects of Ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate is its potential as a pharmacological agent. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The amino-substituted pyrazole moiety is particularly noteworthy, as it can interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. Recent research has highlighted the importance of such interactions in developing novel therapeutic strategies.

In the realm of drug discovery, Ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate has been investigated for its ability to inhibit specific enzymes associated with diseases like cancer and inflammation. For instance, studies have demonstrated its potential in inhibiting kinases, which are often overactive in tumor cells. The presence of the ethyl ester group also contributes to its versatility, allowing for further derivatization to enhance its pharmacological profile. This flexibility makes it a valuable scaffold for medicinal chemists seeking to develop new drugs.

The biological activity of Ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate has been explored through various in vitro and in vivo assays. These studies have revealed promising results regarding its efficacy in reducing inflammation and inhibiting tumor growth. The compound's ability to modulate key signaling pathways has made it a subject of interest for researchers aiming to develop targeted therapies. Additionally, its interaction with biological targets suggests potential applications in treating other diseases beyond cancer and inflammation.

The chemical properties of Ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate also make it a useful tool in mechanistic studies. Researchers can utilize this compound to understand how pyrazole derivatives interact with biological systems at a molecular level. This knowledge is crucial for designing more effective drugs with improved selectivity and reduced side effects. The compound's stability under various conditions further enhances its utility as a research tool.

The synthesis and application of Ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate align with current trends in pharmaceutical research, emphasizing the development of innovative molecules with multiple functionalities. The integration of computational methods and high-throughput screening techniques has accelerated the discovery process, allowing researchers to rapidly assess the potential of new compounds like this one. As a result, Ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate represents a significant advancement in the quest for novel therapeutic agents.

In conclusion, Ethyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate (CAS No. 1517537-43-7) is a multifaceted compound with substantial potential in pharmaceutical applications. Its unique structural features, combined with its demonstrated biological activity, make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in developing next-generation treatments for various diseases.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.